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Compound of Interest

Compound Name: JT010

Cat. No.: B1673095

Application Notes and Protocols: JT010

For Research Use Only. Not for use in diagnostic procedures.

Introduction

JT010 is a potent and selective agonist for the Transient Receptor Potential Ankyrin 1 (TRPA1)
channel.[1][2][3] As a non-selective cation channel, TRPAL is involved in various physiological
and pathological processes, including pain sensation, inflammation, and respiratory functions.
[4][5] JTO10 activates the TRPAL channel by covalently binding to the Cys621 residue. Notably,
JT010 exhibits species-specific activity, potently activating human TRPA1 while showing
significantly weaker activation of mouse TRPAL. These application notes provide guidelines for
the dosage and administration of JT010 in preclinical research settings.

Data Presentation
In Vitro Efficacy of JT010
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Parameter Cell Line/System Value Reference
Human TRPA1
ECso 0.65 nM
(hTRPAL)
ECso Human TRPA1
) ~7.6 nM
(electrophysiology) (hTRPA1L)
) HEK cells expressing
Effective
, hTRPAL (Caz* 0.3-100 nM
Concentration
response)
Effective Human fibroblast-like )
i ) Activates TRPA1
Concentration synoviocytes
) Human CD4+ T
Effective
) lymphocytes > 2 uM
Concentration S
(inhibitory)
Effective Mouse TRPA1 o
. Weak activation
Concentration (MTRPA1L)
TRPV1, TRPV3,
Selectivity TRPV4, TRPM2, ECso > 1 uM

TRPM8, TRPCS5

In Vivo Admini : £ IT010

] Administrat Observed
Species Dosage . Model Reference
ion Route Effect
Small
Intravenous Myocardial opposing
Rat (male) 0.4 mg/kg ] ) )
(i.v) infarction effects on
infarct size
) Induced pain
Pain
Human Not specified Injection ) (ECs0 0f 0.31
sensation
HM)
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Solubility and Stock Solution Preparation

Solvent Concentration Notes Reference
Use fresh DMSO as
71 mg/mL (200.08 _
DMSO moisture can reduce

mM)

solubility.

10% DMSO + 90%
(20% SBE-B-CD in

Saline)

> 2.5 mg/mL (7.05
mM)

Prepare a clear stock
in DMSO first, then
add co-solvents.

10% DMSO + 90%
Corn Ol

= 2.5 mg/mL (7.05
mM)

Prepare a clear stock
in DMSO first, then

add co-solvents.

Storage: Stock solutions should be stored at -20°C for up to one month or at -80°C for up to six
months. For in vivo experiments, it is recommended to prepare fresh working solutions daily.

Experimental Protocols
Protocol 1: In Vitro Calcium Influx Assay in HEK293
Cells Expressing hTRPA1

This protocol describes how to measure the activation of human TRPA1 (hTRPA1) by JT010
using a fluorescent calcium indicator in a cell-based assay.

Materials:

o HEK293 cells stably expressing hTRPAL

e Culture medium (e.g., DMEM with 10% FBS)

e JTO010

e DMSO (for stock solution)

e Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

e Pluronic F-127
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o HEPES-buffered saline (HBS)

o 96-well black, clear-bottom plates

o Fluorescence plate reader with kinetic reading capabilities
Procedure:

o Cell Plating: Seed the HEK293-hTRPAL cells into a 96-well plate at an appropriate density to
achieve a confluent monolayer on the day of the experiment.

e Dye Loading:

o Prepare a loading buffer containing the calcium-sensitive dye (e.g., 2 uM Fluo-4 AM) and
Pluronic F-127 (0.02%) in HBS.

o Remove the culture medium from the wells and wash once with HBS.

o Add the loading buffer to each well and incubate for 60 minutes at 37°C.
e Compound Preparation:

o Prepare a stock solution of 3JT010 in DMSO.

o Perform serial dilutions of JT010 in HBS to achieve the desired final concentrations (e.qg.,
0.1 nM to 100 nM).

e Fluorescence Measurement:
o After incubation, wash the cells with HBS to remove excess dye.
o Add fresh HBS to each well.
o Place the plate in a fluorescence plate reader and record a baseline fluorescence reading.
o Add the JT010 dilutions to the respective wells.

o Immediately begin kinetic measurement of fluorescence intensity for a defined period
(e.g., 5-10 minutes).
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o Data Analysis:

o The change in fluorescence intensity corresponds to the change in intracellular calcium

concentration.
o Calculate the response over baseline for each concentration.

o Plot the concentration-response curve and calculate the ECso value.

Visualizations
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JT010 Signaling Pathway
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Caption: Mechanism of TRPA1 channel activation by JT010 leading to pain sensation.
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In Vitro Calcium Influx Assay Workflow
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Caption: Experimental workflow for the in vitro calcium influx assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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